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Compound of Interest

Compound Name: Aniline;formaldehyde

Cat. No.: B1583644 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Aniline Formaldehyde Composites Against Phenol Formaldehyde and Urea Formaldehyde

Alternatives, Supported by Experimental Data.

This guide provides a comprehensive analysis of the mechanical properties of aniline

formaldehyde composites, benchmarked against two common thermosetting resins: phenol

formaldehyde and urea formaldehyde. The data presented is curated from scientific literature to

offer an objective comparison for material selection and development in research and

pharmaceutical applications.

Data Presentation: A Side-by-Side Look at
Mechanical Performance
The selection of a composite material is often dictated by its mechanical resilience. The

following table summarizes key mechanical properties of aniline formaldehyde, phenol

formaldehyde, and urea formaldehyde composites, providing a quantitative basis for

comparison.
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Mechanical
Property

Aniline
Formaldehyde

Phenol
Formaldehyde

Urea
Formaldehyde

Test Standard

Tensile Strength 50 - 100 MPa[1] 35 - 50 MPa 35 - 70 MPa
ASTM D638 /

D3039

Compressive

Strength
50 - 150 MPa[1] 150 - 250 MPa 140 - 210 MPa ASTM D695

Flexural Strength
Data not readily

available
70 - 100 MPa 70 - 140 MPa ASTM D790

Impact Strength

(Izod)

Data not readily

available

0.59 - 1.13

kJ/m²[2]

Data not readily

available
ASTM D256

Hardness

(Rockwell)
High (qualitative) M80 - M100 M110 - M120 ASTM D785

Experimental Protocols: Methodologies for
Mechanical Validation
The data presented in this guide is contingent on standardized testing methodologies. The

following protocols, based on ASTM standards, are fundamental to the validation of the

mechanical properties of these composites.

Tensile Testing
Standard: ASTM D638 (Standard Test Method for Tensile Properties of Plastics) or ASTM

D3039 (Standard Test Method for Tensile Properties of Polymer Matrix Composite Materials).

Specimen: "Dog-bone" shaped specimens with a defined gauge length are used to ensure

that failure occurs in the central portion.

Procedure: The specimen is mounted in the grips of a universal testing machine and

subjected to a constant rate of extension until it fractures. The load and displacement are

recorded throughout the test.

Key Parameters:
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Tensile Strength: The maximum stress the material can withstand before breaking.

Young's Modulus: A measure of the material's stiffness.

Elongation at Break: The percentage increase in length at the point of fracture.

Compressive Testing
Standard: ASTM D695 (Standard Test Method for Compressive Properties of Rigid Plastics).

Specimen: Typically cylindrical or rectangular blocks.

Procedure: The specimen is placed between two compression plates in a universal testing

machine and subjected to a compressive load at a constant rate until it fails.

Key Parameters:

Compressive Strength: The maximum compressive stress a material can withstand before

failure.

Compressive Modulus: A measure of the material's stiffness under compression.

Flexural Testing (Three-Point Bending)
Standard: ASTM D790 (Standard Test Methods for Flexural Properties of Unreinforced and

Reinforced Plastics and Electrical Insulating Materials).

Specimen: A rectangular bar of specified dimensions.

Procedure: The specimen is placed on two supports and a load is applied to the center of the

specimen until it fractures or bends to a specified degree.

Key Parameters:

Flexural Strength: The maximum stress experienced by the material at its outermost fiber

on the convex or tension side.

Flexural Modulus: A measure of the material's stiffness in bending.
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Impact Testing (Izod)
Standard: ASTM D256 (Standard Test Methods for Determining the Izod Pendulum Impact

Resistance of Plastics).

Specimen: A rectangular bar, typically with a V-notch.

Procedure: The specimen is clamped at one end and struck by a swinging pendulum. The

energy absorbed by the specimen in breaking is a measure of its impact strength.

Key Parameter:

Impact Strength: The energy required to fracture a standard specimen.

Hardness Testing (Rockwell)
Standard: ASTM D785 (Standard Test Method for Rockwell Hardness of Plastics and

Electrical Insulating Materials).

Procedure: An indenter is forced into the surface of the material under a specific load. The

depth of indentation is measured to determine the Rockwell hardness number.

Key Parameter:

Rockwell Hardness: A measure of the material's resistance to indentation.

Visualizing the Process and Chemistry
To further elucidate the processes involved in validating and understanding the mechanical

properties of these composites, the following diagrams are provided.

Experimental Workflow
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A generalized workflow for the synthesis and mechanical testing of formaldehyde-based
composites.

Signaling Pathways: Resin Formation and Curing
The mechanical properties of thermosetting composites are intrinsically linked to their chemical

structure, which is established during synthesis and curing. The following diagrams illustrate

the simplified reaction pathways for the formation of aniline formaldehyde, phenol

formaldehyde, and urea formaldehyde resins.

Aniline Formaldehyde Resin Synthesis
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Acid-catalyzed polymerization of aniline and formaldehyde leading to a cross-linked network.

Phenol Formaldehyde Resin Synthesis (Resole)
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Base-catalyzed polymerization of phenol and formaldehyde to form a resole-type resin.

Urea Formaldehyde Resin Synthesis
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Polymerization of urea and formaldehyde, followed by acid-catalyzed curing to form a
thermoset.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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